Cas no 1219156-77-0 (8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1219156-77-0
• MF: C₂₂H₂₃N₃O₄S
• MW: 425.500724077225
• CID: 5343472
• Update Time: 2025-06-27

8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-((4-acetylphenyl)sulfonyl)-3-(m-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(4-acetylphenyl)sulfonyl-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(4-acetylphenyl)sulfonyl]-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C22H23N3O4S/c1-15-4-3-5-18(14-15)20-21(27)24-22(23-20)10-12-25(13-11-22)30(28,29)19-8-6-17(7-9-19)16(2)26/h3-9,14H,10-13H2,1-2H3,(H,24,27)
• InChI Key： YGTLFCSZIDXUMK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(N1CCC2(CC1)N=C(C1C=CC=C(C)C=1)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 816
• XLogP3: 2.1
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Introduction to 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1219156-77-0)

8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1219156-77-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazaspirodecane derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a triazaspiro ring system and functional groups such as the acetylbenzenesulfonyl and 3-methylphenyl moieties, contribute to its intriguing pharmacological profile.

The chemical structure of 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is characterized by a spirocyclic framework that provides rigidity and conformational stability. The triazaspiro ring system is a key feature that imparts specific binding properties and biological activity. The acetylbenzenesulfonyl group adds a sulfonyl functionality, which can enhance the compound's solubility and metabolic stability. The 3-methylphenyl substituent further modulates the compound's lipophilicity and receptor interactions.

Recent studies have explored the potential therapeutic applications of 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound exhibits potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing inflammation and tissue damage.

Another area of interest is the compound's potential as an anticancer agent. Research has indicated that 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and PI3K/Akt, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one have also been investigated to assess its suitability for clinical development. Studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life in plasma, making it a promising candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary assessments have indicated that 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has a favorable safety profile at therapeutic doses. However, more comprehensive toxicological studies are needed to fully understand its long-term effects and potential side effects.

The synthesis of 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic strategies include the formation of the triazaspiro ring system through cyclization reactions and the introduction of functional groups via substitution reactions. Advances in synthetic chemistry have enabled more efficient routes to this compound, facilitating its production for research and development purposes.

In conclusion, 8-(4-acetylbenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1219156-77-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical utility.